Cas no 54264-04-9 ((3E)-heptadeca-1,3-diene)

• Product Name: (3E)-heptadeca-1,3-diene
• CAS No: 54264-04-9
• MF: C₁₇H₃₂
• MW: 236.435985565186
• CID: 1590366
• PubChem ID: 6365522
• Update Time: 2025-04-21

(3E)-heptadeca-1,3-diene Chemical and Physical Properties

Names and Identifiers

• (3E)-heptadeca-1,3-diene
• heptadecadiene
• heptadeca-1,3-diene
• 54264-04-9

• Inchi： 1S/C17H32/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3,5,7H,1,4,6,8-17H2,2H3/b7-5+
• InChI Key： PEUHBSAKNWEJHZ-FNORWQNLSA-N
• SMILES： C(CCCCCC)CCCCCC/C=C/C=C

Computed Properties

• Exact Mass: 236.25056
• Monoisotopic Mass: 236.250401
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.5

Experimental Properties

• Density: 0.793
• Boiling Point: 310.5°C at 760 mmHg
• Flash Point: 135.7°C
• Refractive Index: 1.453
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Alkadienes